
Technical Guide: Derrisisoflavone K Standard
for Research Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Derrisisoflavone K

Cat. No.: B13428063 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, technical

specifications, and experimental applications of the Derrisisoflavone K analytical standard.

This document is intended to serve as a comprehensive resource for researchers utilizing this

compound in their studies.

Introduction to Derrisisoflavone K
Derrisisoflavone K is a prenylated isoflavonoid that was first isolated from the twigs and

leaves of Derris robusta.[1] Its chemical structure and biological activities are of interest to

researchers in natural product chemistry, pharmacology, and drug discovery. As with any

scientific investigation, the use of a well-characterized, high-purity analytical standard is crucial

for obtaining accurate and reproducible results. This guide outlines the current commercial

sources for Derrisisoflavone K standards and provides key experimental protocols for its use.

Commercial Availability and Supplier Information
The availability of a certified reference standard is critical for the quantitative analysis and

biological evaluation of Derrisisoflavone K. Several specialized chemical suppliers offer this

compound. The following table summarizes the available information for these suppliers.

Researchers are advised to contact the suppliers directly for the most current pricing,

availability, and detailed product specifications.
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Supplier
Catalog
Number

Purity
Available
Quantities

CAS
Number

Contact
Information

ChemFaces
SLN10040[2]

[3]
≥98%[2]

Contact

supplier

2172624-68-

7[2]

--INVALID-

LINK--[2]

Vegpharm Not specified
Contact

supplier
On request[4]

2172624-68-

7[4]

--INVALID-

LINK--[4]

BioBioPha

Co., Ltd.
Not specified

Contact

supplier

Contact

supplier
Not specified

--INVALID-

LINK--[5]

Note: BioBioPha Co., Ltd. was involved in the initial isolation and characterization of

Derrisisoflavone K and is a potential source for the compound, though a specific catalog entry

for a reference standard was not found.[1][5]

Physicochemical Properties
Molecular Formula: C₂₂H₂₂O₆[1][2]

Molecular Weight: 382.41 g/mol [2]

Appearance: White amorphous powder[1]

UV (MeOH) λmax: 214 nm, 268 nm, 336 nm (sh)[1]

Experimental Protocols
The following protocols are based on methodologies reported in the scientific literature for the

isolation and analysis of Derrisisoflavone K and related isoflavonoids.

Extraction and Isolation of Derrisisoflavone K from
Derris robusta
This protocol describes the original method used to isolate Derrisisoflavone K.[1] It is

provided as a reference for understanding the compound's natural source and purification

process.
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Workflow for Extraction and Isolation

Extraction and Isolation Workflow of Derrisisoflavone K

Air-dried and powdered twigs and leaves of Derris robusta

Extraction with 95% EtOH-H2O at room temperature

Crude Extract

Silica Gel Column Chromatography (Petroleum ether/acetone gradient)

Fraction E (PE/acetone, 4:1)

Silica Gel CC (CHCl3/MeOH)

RP-18 Column (30% MeOH/H2O)

Sephadex LH-20 (MeOH)

Derrisisoflavone K (4)
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Caption: Workflow for the extraction and isolation of Derrisisoflavone K.

Methodology:

Extraction: The air-dried and powdered twigs and leaves of D. robusta are extracted with

95% ethanol in water at room temperature. The combined filtrates are then concentrated

under reduced pressure to yield a crude extract.[1]

Initial Fractionation: The crude extract is subjected to silica gel column chromatography

using a petroleum ether-acetone gradient to yield several fractions.[1]

Purification of Fraction E: The fraction eluted with a 4:1 petroleum ether/acetone mixture is

further purified through a series of chromatographic steps.[1]

Silica gel column chromatography with a chloroform/methanol gradient.[1]

Reversed-phase C18 column chromatography using 30% methanol in water as the mobile

phase.[1]

Size-exclusion chromatography on a Sephadex LH-20 column with methanol as the eluent

to yield pure Derrisisoflavone K.[1]

Analytical High-Performance Liquid Chromatography
(HPLC)
The following HPLC method is adapted from a study on the analysis of isoflavonoids from

Derris species and can be used for the quality control and quantification of a Derrisisoflavone
K standard.[1][6]

Analytical HPLC Workflow
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Analytical HPLC Workflow for Derrisisoflavone K

Prepare Standard Solution of Derrisisoflavone K in Methanol

Inject Sample

HPLC System with C18 Column

Mobile Phase Gradient: Methanol in Water

UV Detection (e.g., 268 nm)

Data Acquisition and Analysis

Quantification and Purity Assessment

Click to download full resolution via product page

Caption: A general workflow for the analytical HPLC of Derrisisoflavone K.

Methodology:

Chromatographic System: An HPLC system equipped with a C18 reversed-phase column

(e.g., 5 µm particle size, 4.6 x 150 mm) is recommended.[1]

Mobile Phase: A gradient elution using methanol and water is effective. A suggested gradient

is 20% to 100% methanol in water over 8 minutes, followed by 100% methanol.[1]

Flow Rate: A flow rate of 1.0 mL/min is typically used.[1]
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Detection: UV detection at one of the compound's absorption maxima, such as 268 nm, is

suitable.[1]

Standard Preparation: Prepare a stock solution of the Derrisisoflavone K standard in a

suitable solvent like methanol. Further dilutions can be made to generate a calibration curve

for quantitative analysis.

Structural Elucidation Techniques
The identity and purity of the Derrisisoflavone K standard can be confirmed using a

combination of spectroscopic methods as described in the original characterization of the

compound.[1]

Workflow for Structural Confirmation

Workflow for Structural Confirmation of Derrisisoflavone K

Spectroscopic Analysis

UV Spectroscopy

Data Interpretation and Comparison with Literature Values

NMR Spectroscopy (1H, 13C, HMBC, HSQC) Mass Spectrometry (ESI, HRESIMS)

Derrisisoflavone K Standard

Structural Confirmation

Click to download full resolution via product page

Caption: A logical workflow for the structural confirmation of Derrisisoflavone K.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are fundamental for

confirming the chemical structure. 2D NMR techniques such as HMBC (Heteronuclear
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Multiple Bond Correlation) and HSQC (Heteronuclear Single Quantum Coherence) can be

used to assign all proton and carbon signals unequivocally.[1]

Mass Spectrometry (MS): Electrospray Ionization (ESI) and High-Resolution Electrospray

Ionization Mass Spectrometry (HRESIMS) are used to determine the molecular weight and

elemental composition.[1]

Ultraviolet (UV) Spectroscopy: The UV absorption spectrum in a solvent like methanol can

provide information about the chromophoric system of the isoflavonoid.[1]

Conclusion
This technical guide provides a starting point for researchers working with the

Derrisisoflavone K standard. The information on commercial suppliers, physicochemical

properties, and detailed experimental protocols is intended to facilitate the procurement and

effective use of this important research compound. For any specific applications, further

optimization of the described methods may be necessary. It is always recommended to consult

the supplier's Certificate of Analysis for detailed information on the purity and characterization

of the specific lot of the standard being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Derrisisoflavone K Standard for
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13428063#commercial-suppliers-and-availability-of-
derrisisoflavone-k-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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